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Compound of Interest

Compound Name: 4-Propylthiomorpholine

Cat. No.: B15442749 Get Quote

In-depth Technical Guide: 4-
Propylthiomorpholine
A comprehensive search of scientific databases, chemical literature, and supplier catalogs has

revealed no specific information on the physical and chemical properties, synthesis,

experimental protocols, or biological activity of the compound 4-Propylthiomorpholine. This

suggests that 4-Propylthiomorpholine is not a well-characterized or readily available

compound.

While data for the specific molecule of interest is unavailable, this guide will provide context by

summarizing available information on the core chemical structure, thiomorpholine, and related

derivatives. This information is intended for researchers, scientists, and drug development

professionals who may be interested in the potential properties of novel thiomorpholine

derivatives.

Core Structure: Thiomorpholine
Thiomorpholine is a heterocyclic compound containing both a secondary amine and a thioether

functional group. This scaffold is of interest in medicinal chemistry due to its structural similarity

to morpholine, a common motif in many bioactive compounds, and the presence of a sulfur

atom which can influence physicochemical properties such as lipophilicity and metabolic

stability.
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General Physicochemical Properties of
Thiomorpholine Derivatives
Quantitative data for 4-Propylthiomorpholine is not available. However, general trends for

similar small N-alkyl thiomorpholines can be inferred. The introduction of a propyl group at the

4-position would be expected to increase the molecular weight and lipophilicity (logP)

compared to unsubstituted thiomorpholine. The basicity of the nitrogen atom would likely be

similar to other N-alkylated thiomorpholines.

For illustrative purposes, a table of predicted properties for the closely related and documented

compound 4-Propylmorpholine is provided below. It is crucial to note that these values are not

for 4-Propylthiomorpholine and are presented for contextual reference only.

Property
Value (for 4-
Propylmorpholine)

Source

Molecular Formula C7H15NO PubChem

Molecular Weight 129.20 g/mol PubChem

XLogP3 0.8 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Potential Synthesis of 4-Propylthiomorpholine
While no specific experimental protocol for the synthesis of 4-Propylthiomorpholine has been

found, a potential synthetic route can be proposed based on established methods for N-

alkylation of secondary amines.

A plausible approach would involve the reaction of thiomorpholine with a propyl halide, such as

1-bromopropane or 1-iodopropane, in the presence of a non-nucleophilic base to neutralize the

resulting hydrohalic acid.
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A generalized workflow for this proposed synthesis is depicted below.

Thiomorpholine

N-Alkylation Reaction

Propyl Halide (e.g., 1-Bromopropane) Base (e.g., K2CO3, Et3N) Solvent (e.g., Acetonitrile, DMF)

Aqueous Workup & Extraction

Purification (e.g., Distillation, Chromatography)

4-Propylthiomorpholine

Click to download full resolution via product page

Proposed synthetic workflow for 4-Propylthiomorpholine.

Disclaimer: This is a theoretical protocol and has not been experimentally validated.

Appropriate safety precautions and reaction optimization would be necessary.

Biological Activity and Signaling Pathways
There is no published information regarding the biological activity or associated signaling

pathways for 4-Propylthiomorpholine. The morpholine scaffold is present in a wide range of

biologically active molecules, and the introduction of a thiomorpholine ring can modulate this

activity. However, without experimental data, any discussion of the biological effects of 4-
Propylthiomorpholine would be purely speculative.

Conclusion
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Based on a thorough review of available scientific literature and chemical databases, 4-
Propylthiomorpholine is an uncharacterized compound. No experimental or predicted data on

its physical and chemical properties, nor any information regarding its synthesis or biological

activity, could be retrieved. The information provided in this document on related structures and

potential synthetic routes is for informational purposes only and should not be considered as

established scientific fact for 4-Propylthiomorpholine. Further research would be required to

synthesize and characterize this compound to determine its properties and potential

applications.

To cite this document: BenchChem. [Physical and chemical properties of 4-
Propylthiomorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442749#physical-and-chemical-properties-of-4-
propylthiomorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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